Cas no 138830-47-4 (4-methyl-1-(3-nitrophenyl)-1H-Imidazole)

4-methyl-1-(3-nitrophenyl)-1H-Imidazole structure
138830-47-4 structure
Product Name:4-methyl-1-(3-nitrophenyl)-1H-Imidazole
CAS No:138830-47-4
MF:C10H9N3O2
MW:203.197361707687
CID:1105624
PubChem ID:15030166
Update Time:2025-04-20

4-methyl-1-(3-nitrophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1-(3-nitrophenyl)-1H-Imidazole
    • AZWQZQUHDKKSJV-UHFFFAOYSA-N
    • SCHEMBL6756946
    • 4-methyl-1-(3-nitrophenyl)imidazole
    • 138830-47-4
    • DA-39180
    • Inchi: 1S/C10H9N3O2/c1-8-6-12(7-11-8)9-3-2-4-10(5-9)13(14)15/h2-7H,1H3
    • InChI Key: AZWQZQUHDKKSJV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)N1C=NC(C)=C1)=O

Computed Properties

  • Exact Mass: 203.06957
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
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